Cas no 214920-46-4 (Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2R,4S)-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2R,4S)-
• CAS No: 214920-46-4
• MF: C₈H₉ClO
• MW: 156.609461545944
• CID: 243016
• PubChem ID: 11878786
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carbonylchloride, (1S,2R,4S)-
• Bicyclo[2.2.1]hept-5-ene-2-carbonyl chloride, (1S,2R,4S)- (9CI)
• (1S,4S,5R)-bicyclo[2.2.1]hept-2-ene-5-carbonyl chloride
• DTXSID40474529
• 214920-46-4

• Inchi： 1S/C8H9ClO/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2/t5-,6+,7+/m0/s1
• InChI Key： HXYXVFUUHSZSNV-RRKCRQDMSA-N
• SMILES： ClC([C@@H]1C[C@H]2C=C[C@@H]1C2)=O

Computed Properties

• Exact Mass: 156.03427
• Monoisotopic Mass: 156.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07